Cas no 25488-62-4 (Delphatine)

Delphatine structure
Delphatine structure
Product Name:Delphatine
CAS No:25488-62-4
MF:C26H43NO7
MW:481.622128725052
CID:271913
PubChem ID:185591
Update Time:2024-03-04

Delphatine Chemical and Physical Properties

Names and Identifiers

    • delphatine
    • 20-Ethyl-1α,6β,14α,16β-tetramethoxy-4-(methoxymethyl)aconitane-7,8-diol
    • Aconitane-7,8-diol,20-ethyl-1,6,14,16-tetramethoxy-4-(methoxymethyl)-, (1a,6b,14a,16b)-
    • DTXSID60948378
    • 20-ethyl-1,6,14,16-tetramethoxy-4-(methoxymethyl)aconitane-7,8-diol
    • 25488-62-4
    • Delphatine
    • Inchi: 1S/C26H43NO7/c1-7-27-12-23(13-30-2)9-8-17(32-4)25-15-10-14-16(31-3)11-24(28,18(15)19(14)33-5)26(29,22(25)27)21(34-6)20(23)25/h14-22,28-29H,7-13H2,1-6H3
    • InChI Key: FYNCELMSVIDJLX-UHFFFAOYSA-N
    • SMILES: OC12C(C3C4(COC)CCC(C3(C3CC5C(CC1(C3C5OC)O)OC)C2N(CC)C4)OC)OC

Computed Properties

  • Exact Mass: 481.304
  • Monoisotopic Mass: 481.304
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 7
  • Complexity: 829
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 13
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 89.8
  • XLogP3: 0

Experimental Properties

  • Density: 1.26
  • Boiling Point: 560.2°C at 760 mmHg
  • Flash Point: 292.6°C
  • Refractive Index: 1.575

Delphatine Related Literature

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